N-phenyl-3-(1-pyrrolidinyl)propanamide

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: N-phenyl-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C13H18N2O/c16-13(8-11-15-9-4-5-10-15)14-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,14,16)
• InChI Key: SJQSNFRYYVOBRX-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCC(=O)NC2=CC=CC=C2

Description

N-phenyl-3-(1-pyrrolidinyl)propanamide, also known as NPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and neuroscience. NPP is a synthetic compound that belongs to the class of drugs called prodrugs, which means that it is metabolized in the body to produce the active form of the drug.

Mechanism of Action

The mechanism of action of N-phenyl-3-(1-pyrrolidinyl)propanamide is not fully understood, but it is believed to act on the brain's opioid receptors. N-phenyl-3-(1-pyrrolidinyl)propanamide is metabolized in the body to produce the active form of the drug, which binds to the mu-opioid receptors in the brain. This binding results in the activation of the reward pathway in the brain, leading to the release of dopamine, a neurotransmitter that is associated with pleasure and reward.
Biochemical and Physiological Effects
N-phenyl-3-(1-pyrrolidinyl)propanamide has been shown to have several biochemical and physiological effects. In animal studies, N-phenyl-3-(1-pyrrolidinyl)propanamide has been shown to have analgesic properties and can be used to relieve pain. N-phenyl-3-(1-pyrrolidinyl)propanamide has also been shown to enhance cognitive function and memory in animal studies. However, the long-term effects of N-phenyl-3-(1-pyrrolidinyl)propanamide on the brain and body are not fully understood, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One advantage of using N-phenyl-3-(1-pyrrolidinyl)propanamide in lab experiments is that it is a synthetic compound, which means that it can be produced in large quantities and with high purity. This makes it easier for researchers to study the effects of N-phenyl-3-(1-pyrrolidinyl)propanamide on the brain and body. However, one limitation of using N-phenyl-3-(1-pyrrolidinyl)propanamide in lab experiments is that its long-term effects on the brain and body are not fully understood, and further research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on N-phenyl-3-(1-pyrrolidinyl)propanamide. One direction is to study the long-term effects of N-phenyl-3-(1-pyrrolidinyl)propanamide on the brain and body. This will help researchers determine its safety and efficacy as a potential drug for the treatment of depression, anxiety, and other psychiatric disorders. Another direction is to study the potential applications of N-phenyl-3-(1-pyrrolidinyl)propanamide in the field of neuroscience. This will help researchers understand its mechanism of action and how it affects cognitive function and memory. Finally, research on the synthesis of N-phenyl-3-(1-pyrrolidinyl)propanamide and its derivatives may lead to the development of new drugs with improved safety and efficacy.

Synthesis Methods

The synthesis of N-phenyl-3-(1-pyrrolidinyl)propanamide involves the reaction of 3-bromopropiophenone with pyrrolidine followed by reduction with sodium borohydride. The resulting compound is then acylated with phenylacetyl chloride to produce N-phenyl-3-(1-pyrrolidinyl)propanamide in high yield. The purity of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

N-phenyl-3-(1-pyrrolidinyl)propanamide has been extensively studied for its potential applications in various fields such as medicine, pharmacology, and neuroscience. In medicine, N-phenyl-3-(1-pyrrolidinyl)propanamide has been shown to have analgesic properties and can be used to relieve pain. In pharmacology, N-phenyl-3-(1-pyrrolidinyl)propanamide has been studied as a potential drug for the treatment of depression, anxiety, and other psychiatric disorders. In neuroscience, N-phenyl-3-(1-pyrrolidinyl)propanamide has been shown to enhance cognitive function and memory.